Cas no 939993-42-7 (4-Cyano-2-(difluoromethyl)phenol)

• Product Name: 4-Cyano-2-(difluoromethyl)phenol
• CAS No: 939993-42-7
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• CID: 4963166
• Update Time: 2025-05-24

4-Cyano-2-(difluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• TQU0219
• 4-Cyano-2-(difluoromethyl)phenol

• Inchi： 1S/C8H5F2NO/c9-8(10)6-3-5(4-11)1-2-7(6)12/h1-3,8,12H
• InChI Key： UXQFGUYQEFPGGU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=CC=1O)F

Computed Properties

• Exact Mass: 169.03392011 g/mol
• Monoisotopic Mass: 169.03392011 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 169.13
• XLogP3: 1.9
• Topological Polar Surface Area: 44

Additional information on 4-Cyano-2-(difluoromethyl)phenol

Recent Advances in the Study of 4-Cyano-2-(difluoromethyl)phenol (CAS: 939993-42-7)

4-Cyano-2-(difluoromethyl)phenol (CAS: 939993-42-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyano and difluoromethyl functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on elucidating its synthesis pathways, biological activity, and potential therapeutic applications, making it a focal point for researchers in the field.

One of the key areas of research involving 4-Cyano-2-(difluoromethyl)phenol is its role as an intermediate in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel kinase inhibitors, which are critical in targeting cancer pathways. The compound's ability to act as a versatile building block has been attributed to its reactive cyano group and the electron-withdrawing properties of the difluoromethyl moiety, which enhance its reactivity in various chemical transformations.

In addition to its synthetic applications, 4-Cyano-2-(difluoromethyl)phenol has been investigated for its direct biological effects. Recent in vitro studies have shown that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This finding suggests its potential as a lead compound for developing anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess its pharmacokinetic properties.

The environmental and toxicological profiles of 4-Cyano-2-(difluoromethyl)phenol have also been a subject of recent research. A 2024 study published in Environmental Science & Technology evaluated its degradation pathways and ecotoxicological impact. The results indicated that while the compound is relatively stable under ambient conditions, it can undergo photodegradation in aqueous environments, forming less toxic byproducts. This information is crucial for assessing its safety in industrial and pharmaceutical applications.

Looking ahead, the future research directions for 4-Cyano-2-(difluoromethyl)phenol are expected to focus on optimizing its synthesis for large-scale production and exploring its potential in new therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive these advancements, leveraging the compound's unique chemical properties to address unmet medical needs.